Cas no 2172433-23-5 (2-1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropylethan-1-amine)
2-1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropylethan-1-amine
- EN300-1289860
- 2172433-23-5
- 2-[1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)cyclopropyl]ethan-1-amine
-
- Inchi: 1S/C11H16ClNOS/c12-10-2-1-9(14-10)7-15-8-11(3-4-11)5-6-13/h1-2H,3-8,13H2
- InChI Key: IEURWZWDJMLXGY-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(CSCC2(CCN)CC2)O1
Computed Properties
- Exact Mass: 245.0641130g/mol
- Monoisotopic Mass: 245.0641130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 64.5Ų
2-1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289860-1.0g |
2-[1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)cyclopropyl]ethan-1-amine |
2172433-23-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1289860-50mg |
2-[1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)cyclopropyl]ethan-1-amine |
2172433-23-5 | 50mg |
$1008.0 | 2023-10-01 | ||
| Enamine | EN300-1289860-100mg |
2-[1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)cyclopropyl]ethan-1-amine |
2172433-23-5 | 100mg |
$1056.0 | 2023-10-01 | ||
| Enamine | EN300-1289860-250mg |
2-[1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)cyclopropyl]ethan-1-amine |
2172433-23-5 | 250mg |
$1104.0 | 2023-10-01 | ||
| Enamine | EN300-1289860-500mg |
2-[1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)cyclopropyl]ethan-1-amine |
2172433-23-5 | 500mg |
$1152.0 | 2023-10-01 | ||
| Enamine | EN300-1289860-1000mg |
2-[1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)cyclopropyl]ethan-1-amine |
2172433-23-5 | 1000mg |
$1200.0 | 2023-10-01 | ||
| Enamine | EN300-1289860-2500mg |
2-[1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)cyclopropyl]ethan-1-amine |
2172433-23-5 | 2500mg |
$2351.0 | 2023-10-01 | ||
| Enamine | EN300-1289860-5000mg |
2-[1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)cyclopropyl]ethan-1-amine |
2172433-23-5 | 5000mg |
$3479.0 | 2023-10-01 | ||
| Enamine | EN300-1289860-10000mg |
2-[1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)cyclopropyl]ethan-1-amine |
2172433-23-5 | 10000mg |
$5159.0 | 2023-10-01 |
2-1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropylethan-1-amine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropylethan-1-amine
Professional Introduction to Compound with CAS No. 2172433-23-5 and Product Name: 2-1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropylethan-1-amine
The compound with the CAS number 2172433-23-5 and the product name 2-1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a 5-chlorofuran-2-yl moiety and a methylsulfanyl group, makes it a versatile scaffold for further chemical modifications and biological evaluations.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising pharmacological properties. The cyclopropyl ring in the molecular structure of this compound not only contributes to its unique stereochemistry but also enhances its binding affinity to biological targets. This structural feature has been extensively studied in the context of designing small-molecule inhibitors for various therapeutic applications.
One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The methylsulfanyl group, in particular, serves as a reactive site for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. This flexibility is crucial in drug development, where the optimization of molecular properties can significantly impact efficacy and safety profiles.
Recent studies have highlighted the importance of 5-chlorofuran-2-yl substituted compounds in medicinal chemistry. These derivatives have shown remarkable potential in modulating enzyme activity and interacting with specific receptor pathways. The compound in question aligns with this trend, offering a promising candidate for further investigation into its pharmacological effects. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the ability of similar scaffolds to interfere with key inflammatory signaling pathways.
The synthesis of this compound involves intricate organic transformations that showcase the expertise of modern synthetic chemists. The introduction of the cyclopropylethan-1-amine moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only highlight the progress in organic chemistry but also underscore the importance of innovative methodologies in drug development.
Beyond its synthetic significance, this compound has attracted attention for its potential therapeutic applications. Preclinical studies have suggested that derivatives of this class may exhibit properties relevant to treating neurological disorders, cancer, and infectious diseases. The unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery pipelines. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.
The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of this compound at both chemical and biological levels. High-resolution crystal structures have provided insights into its binding interactions with target proteins, while computational studies have predicted its pharmacokinetic properties. These advancements underscore the importance of interdisciplinary approaches in modern drug discovery, where chemical intuition is complemented by cutting-edge computational tools.
Looking ahead, the future prospects for this compound are promising. Continued research efforts are expected to uncover new derivatives with enhanced pharmacological profiles and improved pharmacokinetic properties. The development of novel synthetic routes will also contribute to making this class of compounds more accessible for industrial applications. As our understanding of biological pathways evolves, so too will our ability to design molecules that precisely target disease-causing mechanisms.
In conclusion, the compound with CAS number 2172433-23-5 and product name 2-1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropylethan-1-amine represents a significant contribution to pharmaceutical chemistry. Its complex structure, versatile functional groups, and potential therapeutic applications make it a valuable asset in ongoing drug discovery efforts. With continued research and innovation, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.
2172433-23-5 (2-1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)